1-[2-(Dimethylamino)ethyl]-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole-6-carboxylic acid

• Molecular Formula: C11H18N4O2
• Molecular Weight: 238.29 g/mol
• IUPAC Name: 3-[2-(dimethylamino)ethyl]-4,5,6,7-tetrahydrobenzotriazole-5-carboxylic acid
• InChI: InChI=1S/C11H18N4O2/c1-14(2)5-6-15-10-7-8(11(16)17)3-4-9(10)12-13-15/h8H,3-7H2,1-2H3,(H,16,17)
• InChI Key: ASOFOMHEEPOSDC-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCN1C2=C(CCC(C2)C(=O)O)N=N1

Description

1-[2-(Dimethylamino)ethyl]-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole-6-carboxylic acid is a benzotriazole derivative featuring a tetrahydrobenzotriazole core, a 2-(dimethylamino)ethyl substituent at position 1, and a carboxylic acid group at position 6. Benzotriazoles are heterocyclic compounds widely studied for their applications in medicinal chemistry, particularly as enzyme inhibitors or receptor modulators due to their ability to mimic peptide structures or engage in hydrogen bonding .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-[2-(Dimethylamino)ethyl]-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole-6-carboxylic acid typically involves multiple steps, starting from readily available precursors One common method involves the cyclization of appropriate precursors under controlled conditions to form the benzotriazole ring

Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Techniques such as continuous flow reactors and automated synthesis platforms can be employed to streamline the production process. The use of catalysts and specific reaction conditions can enhance the efficiency of the synthesis.

Chemical Reactions Analysis

Types of Reactions: 1-[2-(Dimethylamino)ethyl]-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole-6-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its reduced forms, potentially altering its chemical properties.

Substitution: Nucleophilic and electrophilic substitution reactions can introduce new functional groups into the molecule.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents such as potassium permanganate or hydrogen peroxide can be used under acidic or basic conditions.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are typically employed.

Substitution: Reagents such as alkyl halides or acyl chlorides can be used in the presence of suitable catalysts or under specific reaction conditions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used

Scientific Research Applications

1-[2-(Dimethylamino)ethyl]-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole-6-carboxylic acid has a wide range of scientific research applications:

Chemistry: It can be used as a building block for the synthesis of more complex molecules, serving as an intermediate in organic synthesis.

Biology: The compound’s unique structure allows it to interact with biological molecules, making it a potential candidate for drug development and biochemical studies.

Medicine: Its potential therapeutic properties can be explored for the development of new pharmaceuticals, particularly in targeting specific molecular pathways.

Industry: The compound can be used in the development of new materials, coatings, and polymers with enhanced properties.

Mechanism of Action

The mechanism of action of 1-[2-(Dimethylamino)ethyl]-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole-6-carboxylic acid involves its interaction with specific molecular targets and pathways. The dimethylaminoethyl group can facilitate binding to target molecules, while the benzotriazole ring can participate in various chemical interactions. These interactions can modulate biological pathways, leading to potential therapeutic effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table and analysis highlight key structural and functional differences between the target compound and analogous derivatives.

Table 1: Structural and Functional Comparison of Tetrahydrobenzotriazole Derivatives and Related Compounds

Compound Name	Substituent at Position 1	Core Structure	Key Features
1-[2-(Dimethylamino)ethyl]-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole-6-carboxylic acid (Target)	2-(Dimethylamino)ethyl	Tetrahydrobenzotriazole	Basic amine group; potential for ionic interactions and enhanced solubility
1-(2-Methoxyethyl)-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole-6-carboxylic acid	2-Methoxyethyl	Tetrahydrobenzotriazole	Ether group increases lipophilicity; reduced basicity vs. dimethylamino
1-(Propan-2-yl)-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole-6-carboxylic acid	Propan-2-yl (Isopropyl)	Tetrahydrobenzotriazole	Bulky hydrophobic substituent; likely reduced aqueous solubility
1-[4-(Dimethylamino)-3-methylbenzyl]-5-(diphenylacetyl)-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine-6-carboxylic acid	4-(Dimethylamino)-3-methylbenzyl	Imidazo[4,5-c]pyridine	Larger heterocyclic core; diphenylacetyl group may enhance target affinity

Structural and Physicochemical Differences

• Target Compound vs. Methoxyethyl Analog (): Replacing the dimethylaminoethyl group with a methoxyethyl eliminates the amine’s basicity, reducing ionic interactions but increasing lipophilicity. This substitution could lower solubility in aqueous media but improve membrane permeability .
• Target Compound vs. This modification may favor interactions with hydrophobic protein pockets but reduce solubility .
• Imidazo[4,5-c]pyridine Derivative (): This compound replaces the benzotriazole core with an imidazo-pyridine system, altering electronic properties and steric profile.

Biological Activity

1-[2-(Dimethylamino)ethyl]-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole-6-carboxylic acid (commonly referred to as benzotriazole derivative) is a compound that has garnered attention for its potential biological activities. This article reviews the biological activity of this compound based on diverse research findings, including antimicrobial properties, antiparasitic effects, and its mechanism of action.

• Molecular Formula : C₁₁H₂₀Cl₂N₄O₂
• Molecular Weight : 311.21 g/mol
• CAS Number : 2060029-92-5

Antimicrobial Activity

Research has indicated that benzotriazole derivatives exhibit significant antimicrobial properties. For instance, studies have shown that compounds related to benzotriazole demonstrate effectiveness against various bacterial strains such as Bacillus subtilis, Escherichia coli, and Pseudomonas fluorescens .

Table 1: Antimicrobial Activity of Benzotriazole Derivatives

Compound	Bacterial Strain	Minimum Inhibitory Concentration (MIC)
15a	Bacillus subtilis	32 µg/mL
15d	Escherichia coli	16 µg/mL
15e	Pseudomonas fluorescens	64 µg/mL

The presence of bulky hydrophobic groups in these compounds is believed to enhance their antimicrobial efficacy .

Antiparasitic Activity

In vitro studies have demonstrated that certain benzotriazole derivatives possess antiparasitic activity against protozoan parasites such as Trypanosoma cruzi. For example, a derivative showed a dose-dependent inhibitory effect on the growth of epimastigote forms, with a notable reduction in parasite numbers at concentrations of 25 µg/mL and higher .

Table 2: Antiparasitic Activity Against Trypanosoma cruzi

Concentration (µg/mL)	% Growth Inhibition (Epimastigotes)	% Growth Inhibition (Trypomastigotes)
25	50%	N/A
50	64%	95%

These findings suggest that the compound may be more effective against the infective form of the parasite compared to its non-infective counterpart .

The mechanism by which benzotriazole derivatives exert their biological effects is still under investigation. However, it is hypothesized that their activity may be linked to their ability to interfere with cellular processes in microorganisms and parasites. For instance, the inhibition of essential enzymes or disruption of membrane integrity could be potential pathways for their antimicrobial and antiparasitic actions .

Case Studies

• Study on Antimicrobial Efficacy : A study published in the Journal of Medicinal Chemistry evaluated various benzotriazole derivatives for their antibacterial properties. The results indicated that modifications in the hydrophobicity and electronic properties of these compounds significantly influenced their antibacterial activity .
• Antiparasitic Research : Another research effort focused on the efficacy of benzotriazole derivatives against Trypanosoma cruzi, highlighting the importance of structural modifications in enhancing biological activity. The study found that specific derivatives were able to inhibit parasite growth effectively at lower concentrations compared to traditional treatments .